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Compound of Interest

Compound Name: RBI-257 Maleate

Cat. No.: B1678850 Get Quote

This document provides immediate safety, handling, and disposal protocols for RBI-257
Maleate, tailored for researchers, scientists, and drug development professionals. Following

these guidelines is crucial for ensuring laboratory safety and procedural accuracy.

Chemical Identifier and Properties

Property Value

Product Name RBI-257 Maleate

Synonyms p-Iodo-U-101958 Maleate

CAS Number 911378-38-6

Molecular Formula C25H32IN3O5

Molecular Weight 581.45 g/mol [1]

Appearance Solid[2]

Hazard Identification and Precautionary Measures
RBI-257 Maleate is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[2] Adherence to the following precautionary statements is mandatory.
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GHS Classification Hazard Statement Precautionary Statements

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed.

P264: Wash skin thoroughly

after handling.[2]P270: Do not

eat, drink or smoke when using

this product.[2]P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.P330: Rinse

mouth.

Acute Aquatic Toxicity

(Category 1)
H400: Very toxic to aquatic life.

P273: Avoid release to the

environment.P391: Collect

spillage.

Chronic Aquatic Toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.

P501: Dispose of

contents/container to an

approved waste disposal plant.

Operational and Handling Protocols
Strict adherence to the following procedures is necessary to minimize exposure and ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following equipment must be worn at all times when handling RBI-257 Maleate.
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PPE Category Item Specification

Eye Protection Safety Goggles
With side-shields to protect

from splashes.

Hand Protection Protective Gloves

Chemical-resistant gloves. It is

recommended to use powder-

free gloves and change them

every 30-60 minutes or

immediately if contact with the

substance is known or

suspected.

Body Protection Impervious Clothing
Lab coat or gown to prevent

skin contact.

Respiratory Protection Suitable Respirator

To be used to avoid inhalation

of dust or aerosols, especially

when handling the powder

outside of a contained system.

Engineering Controls
Control Requirement

Ventilation
Use only in areas with appropriate exhaust

ventilation.

Safety Stations
Ensure an accessible safety shower and eye

wash station are present.

Storage and Stability
Proper storage is critical to maintaining the integrity of RBI-257 Maleate.
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Condition Specification

Powder Storage

Store at -20°C in a cool, well-ventilated area.

Keep the container tightly sealed and away from

direct sunlight and ignition sources.

Solution Storage

Prepare and use solutions on the same day. If

stock solutions are made in advance, store them

in aliquots in tightly sealed vials at -20°C (usable

for up to one month) or -80°C (usable for up to

six months).

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.

Experimental Workflow and Disposal Plan
The following diagram outlines the standard procedure for handling RBI-257 Maleate from

receipt to disposal.
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Preparation Phase

Handling & Experimental Phase

Disposal Phase

Receive RBI-257 Maleate

Verify Compound and Inspect Container

Don Personal Protective Equipment (PPE)

Equilibrate to Room Temperature (min. 1 hour)

Weigh Compound in Ventilated Enclosure

Proceed to handling

Prepare Solution (if applicable)

Perform Experiment

Decontaminate Work Surfaces

Collect Contaminated PPE and Consumables

Proceed to disposal

Segregate Chemical Waste

Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe handling of RBI-257 Maleate.
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Spill Management
In the event of a spill, collect the spillage to prevent it from entering the environment.

Disposal
All waste, including unused material and contaminated consumables, must be disposed of as

hazardous waste.

Solid Waste: Place in a sealed, labeled container.

Liquid Waste: Collect in a compatible, sealed, and labeled container.

Disposal Route: All waste containing RBI-257 Maleate must be disposed of through an

approved waste disposal plant. Do not release into the environment.

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ensure the safe and effective use of RBI-257 Maleate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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